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Compound of Interest

Compound Name: 12B3-Hydroxyganoderenic acid B

Cat. No.: B15572564

CAS Number: 1309931-84-7
Molecular Formula: C3oH420s

Molecular Weight: 530.65 g/mol

Introduction

123-Hydroxyganoderenic acid B is a complex triterpenoid isolated from the medicinal
mushroom Ganoderma lucidum, a fungus with a long history of use in traditional Asian
medicine.[1] As a member of the ganoderic acid family, this compound is part of a diverse
group of highly oxygenated lanostane-type triterpenoids that contribute to the pharmacological
activities of Ganoderma lucidum. While extensive research has been conducted on the
therapeutic potential of Ganoderma lucidum extracts and some of its more abundant
triterpenoids, specific in-depth data on 12B3-Hydroxyganoderenic acid B remains limited in
publicly available scientific literature. This guide provides a comprehensive overview of the
available technical information for this compound, including its chemical properties and general
biological context, while also highlighting the current gaps in experimental data.

Chemical and Physical Properties

A summary of the known chemical and physical properties of 123-Hydroxyganoderenic acid
B is presented in the table below. This information is primarily derived from chemical supplier
databases and analytical studies of Ganoderma lucidum extracts.
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Property Value Reference
CAS Number 1309931-84-7 N/A
Molecular Formula C30H420s [2]
Molecular Weight 530.65 g/mol [2]

Class Triterpenoid [1]

Source Ganoderma lucidum [1]

Biological Activity and Therapeutic Potential: A
General Perspective

Triterpenoids from Ganoderma species are widely reported to possess a range of biological
activities, including antitumor, antimicrobial, antiviral, and anti-aging effects.[1] However,
specific quantitative data and detailed mechanistic studies for 123-Hydroxyganoderenic acid
B are not readily available in the current body of scientific literature. The biological activities
described below are based on studies of other closely related ganoderic acids and should be
considered as potential areas of investigation for 12B-Hydroxyganoderenic acid B.

Anticancer Activity

Many ganoderic acids have demonstrated cytotoxic effects against various cancer cell lines.
For instance, some studies have explored the effects of ganoderic acids on breast cancer cells,
observing inhibition of proliferation and angiogenesis, as well as induction of apoptosis. The
underlying mechanism for some ganoderic acids has been linked to the modulation of signaling
pathways such as the NF-kB pathway. However, no specific studies demonstrating the
anticancer activity of 12B3-Hydroxyganoderenic acid B, nor any IC50 values for this specific
compound, have been found.

Neuroprotective Effects

Extracts of Ganoderma lucidum and some of its constituent triterpenoids have been
investigated for their neuroprotective properties. These effects are often attributed to their
antioxidant and anti-inflammatory activities. Research in this area is ongoing, but there is
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currently no specific experimental data detailing the neuroprotective effects of 123-
Hydroxyganoderenic acid B.

Anti-inflammatory Activity

The anti-inflammatory potential of Ganoderma lucidum triterpenoids is a significant area of
research. Some ganoderic acids have been shown to inhibit inflammatory pathways, although
the specific mechanisms can vary. As with other biological activities, there is a lack of specific
studies and quantitative data on the anti-inflammatory activity of 12p3-Hydroxyganoderenic
acid B.

Experimental Protocols

Due to the absence of published research detailing specific biological assays for 123-
Hydroxyganoderenic acid B, this section will outline a generalized experimental workflow for
the isolation and preliminary screening of triterpenoids from Ganoderma lucidum. This can
serve as a foundational methodology for researchers interested in investigating the properties
of 12B-Hydroxyganoderenic acid B.
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Caption: Generalized workflow for the extraction, purification, and analysis of 123-
Hydroxyganoderenic acid B.

Signaling Pathways: A Hypothetical Framework

Given the known activities of other ganoderic acids, a potential area of investigation for 123-
Hydroxyganoderenic acid B is its effect on key cellular signaling pathways involved in cancer
and inflammation, such as the NF-kB pathway. The following diagram illustrates a simplified
representation of the NF-kB signaling cascade, a common target for many natural products.
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Caption: Hypothetical inhibition of the NF-kB signaling pathway by 123-Hydroxyganoderenic
acid B.

Conclusion and Future Directions

12p3-Hydroxyganoderenic acid B is a structurally defined triterpenoid from Ganoderma
lucidum. While its chemical properties are established, there is a notable lack of specific in vitro
and in vivo data regarding its biological activities. The general therapeutic potential of
ganoderic acids suggests that this compound may possess valuable pharmacological
properties, particularly in the areas of oncology, neuroprotection, and inflammation.

Future research should focus on the following:

« Isolation and Purification: Development of efficient methods to obtain sufficient quantities of
pure 12B-Hydroxyganoderenic acid B for comprehensive biological evaluation.

 In Vitro Screening: Systematic screening of the compound against a panel of cancer cell
lines, neuronal cell models under stress conditions, and assays for key inflammatory
markers to determine its bioactivity profile and obtain quantitative data such as IC50 values.

o Mechanism of Action Studies: Elucidation of the specific molecular targets and signaling
pathways modulated by 123-Hydroxyganoderenic acid B to understand its mode of action.

A thorough investigation into these areas will be crucial to unlock the full therapeutic potential
of this and other rare triterpenoids from Ganoderma lucidum.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [123-Hydroxyganoderenic Acid B: An In-Depth Technical
Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15572564#12-hydroxyganoderenic-acid-b-cas-
number-1309931-84-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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